N-formylmaleamic acid

• Molecular Formula: C5H5NO4
• Molecular Weight: 143.1 g/mol
• IUPAC Name: (Z)-4-formamido-4-oxobut-2-enoic acid
• InChI: InChI=1S/C5H5NO4/c7-3-6-4(8)1-2-5(9)10/h1-3H,(H,9,10)(H,6,7,8)/b2-1-
• InChI Key: HSKSAKBZUITULZ-UPHRSURJSA-N
• Isomeric SMILES: C(=C\C(=O)O)\C(=O)NC=O
• SMILES: C(=CC(=O)O)C(=O)NC=O
• synonyms: N-formylmaleamic acid

Description

N-formylmaleamic acid is the N-formyl derivative of maleamic acid. It derives from a maleic acid. It is a conjugate acid of a N-formylmaleamate.

Scientific Research Applications

1. Role in Bacterial Metabolism of Nicotinic Acid

N-formylmaleamic acid is identified as a probable intermediate in the bacterial metabolism of nicotinic acid. This finding, primarily based on studies of bacterial oxidation processes, suggests a significant role of N-formylmaleamic acid in microbial biochemical pathways. Synthesis of this compound has been achieved through photoisomerization of its transisomer, N-formylfumaramic acid, highlighting its synthetic accessibility and potential for further biochemical studies (Behrman, 1957); (Behrman, 1976).

2. Involvement in Nicotinic Acid Degradation

Further research into nicotinic acid metabolism revealed that N-formylmaleamic acid undergoes hydrolysis via a deformylase enzyme in certain bacterial strains, such as Pseudomonas putida. This finding is critical for understanding the biochemical pathways involved in nicotinic acid degradation and offers insights into the enzymatic processes governing this pathway (Jiménez et al., 2008); (Behrman, 2008).

3. Insights into Dioxygenase and Deformylase Reactions

Studies on the metabolism of nicotinic acid have shown that N-formylmaleamic acid is a product of dioxygenase reactions and is further processed by deformylase enzymes. This discovery provides valuable information on the specific roles of these enzymes in metabolic pathways and their potential applications in biotechnological processes, such as the detoxification of environmental pollutants (Jiménez et al., 2008).

4. Potential Applications in Synthetic Chemistry

The compound has been implicated in various synthetic processes, including the preparation of maleimido acids and maleoyl derivatives of peptides. These applications demonstrate the versatility of N-formylmaleamic acid in synthetic organic chemistry and its potential in developing novel compounds for various industrial and pharmaceutical purposes (Keller & Rudinger, 1975).

5. Biological Activity in Plant Growth

N-formylmaleamic acid derivatives have been shown to influence plant growth. This suggests potential applications in agriculture, particularly in growth regulation and crop management, underscoring the compound's biological significance beyond microbial metabolism (Riddell et al., 1962).